1-{4-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]butanoyl}piperidine-4-carboxamide

• IUPAC Name: 1-[4-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)butanoyl]piperidine-4-carboxamide
• InChI: InChI=1S/C18H22N4O3S/c19-18(25)13-7-10-21(11-8-13)16(23)4-1-9-22-17(24)6-5-14(20-22)15-3-2-12-26-15/h2-3,5-6,12-13H,1,4,7-11H2,(H2,19,25)
• InChI Key: IKFWMGQDOPYEEG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C(=O)CCCN2C(=O)C=CC(=N2)C3=CC=CS3
• Molecular Formula: C18H22N4O3S
• Molecular Weight: 374.5 g/mol
• CAS No.: 1021222-08-1

Description

The compound “1-{4-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]butanoyl}piperidine-4-carboxamide” is a complex organic molecule. It contains a piperidine ring, which is a common structural element in many pharmaceuticals. The molecule also includes a thiophene ring, which is a five-membered heterocyclic compound containing a sulfur atom. Thiophene and its derivatives have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound is complex, with several functional groups. The InChI code for this compound is 1S/C10H9N2O3S/c13-9-4-3-7 (8-2-1-5-16-8)11-12 (9)6-10 (14)15/h1-5,16H,6H2, (H,14,15). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model for further analysis.

Future Directions

The future directions for this compound could involve further exploration of its therapeutic properties, given the known benefits of thiophene derivatives. Additionally, more research could be done to optimize the synthesis process and investigate the compound’s mechanism of action.

Mechanism of Action

Target of Action

The compound, also known as F5106-0302 or VU0636009-1, is a selective inhibitor of the Janus kinase (JAK) 1 . JAK1 is a key component of the JAK-STAT signaling pathway, which plays a crucial role in immune response, cell growth, and survival .

Mode of Action

As a JAK1 inhibitor, F5106-0302 interacts with JAK1, blocking its activity and thereby inhibiting the JAK-STAT signaling pathway . This results in the reduction of inflammatory responses and immune reactions, which are often overactive in certain diseases .

Biochemical Pathways

The primary biochemical pathway affected by F5106-0302 is the JAK-STAT signaling pathway . By inhibiting JAK1, F5106-0302 disrupts this pathway, leading to downstream effects such as reduced inflammation and immune response .

Result of Action

The inhibition of JAK1 by F5106-0302 leads to a reduction in inflammation and immune response . This can have therapeutic effects in diseases where these processes are overactive, such as in chronic graft-versus-host disease (cGVHD) after allogeneic hematopoietic stem cell transplantation (allo-HSCT) .